Cas no 108320-91-8 (3'-Thymidylic acid,sodium salt (9CI))

3'-Thymidylic acid,sodium salt (9CI) structure
108320-91-8 structure
Product Name:3'-Thymidylic acid,sodium salt (9CI)
CAS No:108320-91-8
MF:C10H14N2NaO8P
MW:344.190294742584
CID:180739
PubChem ID:23701091
Update Time:2025-04-19

3'-Thymidylic acid,sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3'-Thymidylic acid,sodium salt (9CI)
    • Thymidine 3′-monophosphate sodium salt
    • THYMIDINE 3'-MONOPHOSPHATE SODIUM SALT
    • THYMIDINE 3-MONOPHOSPHATE SODIUM
    • thymidine 3'-monophosphate disodium
    • 2'-DeoxythyMidine-3'-Monophosphate disodiuM salt
    • 108320-91-8
    • sodium;[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] hydrogen phosphate
    • Thymidine 3-monophosphate sodium salt
    • sodium (2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl hydrogenphosphate
    • Inchi: 1S/C10H15N2O8P.Na/c1-5-3-12(10(15)11-9(5)14)8-2-6(7(4-13)19-8)20-21(16,17)18;/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18);/q;+1/p-1/t6-,7+,8+;/m0./s1
    • InChI Key: UJMMAHSFORMBSQ-HNPMAXIBSA-M
    • SMILES: P(=O)(O)([O-])O[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O.[Na+]

Computed Properties

  • Exact Mass: 344.03900
  • Monoisotopic Mass: 344.03854669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 163.72000
  • LogP: -0.95910

3'-Thymidylic acid,sodium salt (9CI) Security Information

  • WGK Germany:3
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